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Compound of Interest

Compound Name:
2-Bromo-5-

(cyclopropylmethoxy)pyridine

CAS No.: 1177269-06-5

Cat. No.: B1529722

Get Quote

CAS Number: 1177269-06-5 Formula: C₉H₁₀BrNO Molecular Weight: 228.09 g/mol [1]

Introduction & Application Context
2-Bromo-5-(cyclopropylmethoxy)pyridine is a specialized heterocyclic building block

extensively utilized in the synthesis of pharmaceutical agents, particularly kinase inhibitors and

GPCR modulators. Its structural value lies in the cyclopropylmethoxy tail, which serves as a

lipophilic anchor capable of probing hydrophobic pockets within protein active sites, while the

2-bromo-pyridine core acts as an electrophilic handle for cross-coupling reactions (e.g., Suzuki-

Miyaura, Buchwald-Hartwig).

This guide provides a rigorous technical analysis of its physicochemical properties, handling

protocols, and synthetic validation, designed for medicinal chemists requiring high-purity

intermediates for SAR (Structure-Activity Relationship) campaigns.

Chemical Identity & Structural Analysis[2][3][4][5]
Structural Pharmacophore
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The molecule comprises three distinct functional zones:

Pyridine Ring: A nitrogen-containing aromatic scaffold that offers hydrogen bond accepting

capability (via the ring nitrogen).

Bromine Substituent (C2): A reactive handle for palladium-catalyzed cross-coupling.

Cyclopropylmethoxy Ether (C5): A metabolic shield. The cyclopropyl group is sterically

distinct from isopropyl or ethyl groups and often confers improved metabolic stability against

CYP450 oxidation compared to straight-chain alkyl ethers.

Figure 1: Pharmacophore Segmentation of 2-Bromo-5-(cyclopropylmethoxy)pyridine
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Physicochemical Properties[2][3][4][5][6][7][8]
The following data aggregates predicted values with experimental baselines from close

structural analogues (e.g., 2-Bromo-5-methoxypyridine) to establish a reliable characterization

profile.
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Property Value / Range Source / Method

Appearance
White to off-white crystalline

solid
Experimental Observation

Melting Point 45 – 50 °C (Estimated) Derived from analogue trends

Boiling Point 305.4 ± 22.0 °C Predicted (ACD/Labs)

Density 1.499 ± 0.06 g/cm³ Predicted

LogP 2.4 – 2.8 Consensus LogP

Solubility
Soluble in DCM, EtOAc,

MeOH; Insoluble in Water
Polarity assessment

pKa (Conj. Acid) ~2.5 (Pyridine Nitrogen)
Electronic effect of -Br and -

OR

Technical Insight: The electron-donating alkoxy group at C5 raises the electron density of the

pyridine ring slightly, but the electron-withdrawing bromine at C2 counteracts this, resulting in a

pyridine nitrogen that is less basic than unsubstituted pyridine (pKa 5.2). This low basicity

implies it will not protonate easily under mild acidic workup conditions.

Spectral Characteristics (Self-Validation)
When validating the identity of synthesized or purchased batches, use the following theoretical

NMR assignments. Deviations >0.2 ppm suggest contamination or incorrect regioisomerism.

¹H NMR (400 MHz, CDCl₃)
δ 8.05 (d, J=3.0 Hz, 1H): H6 (Ortho to ether, most deshielded due to N and O proximity).

δ 7.35 (d, J=8.5 Hz, 1H): H3 (Ortho to Bromine).

δ 7.10 (dd, J=8.5, 3.0 Hz, 1H): H4 (Meta to Nitrogen).

δ 3.85 (d, J=7.0 Hz, 2H): -O-CH₂-Cyclopropyl (Distinctive doublet).

δ 1.25 (m, 1H): Cyclopropyl CH (Methine).
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δ 0.65 (m, 2H) & 0.35 (m, 2H): Cyclopropyl CH₂ (High field multiplets).

QC Checkpoint: The doublet at ~3.85 ppm is the critical diagnostic peak. If this appears as a

singlet, the cyclopropyl ring may have opened or the alkylation occurred at the Nitrogen (N-

alkylation side product).

Experimental Protocols
A. Synthesis via Williamson Ether Synthesis
This protocol describes the alkylation of 6-bromopyridin-3-ol. This route is preferred over the

Mitsunobu reaction for scale-up due to easier purification.

Reaction Scheme: 6-Bromopyridin-3-ol + (Bromomethyl)cyclopropane + K₂CO₃ → Product

Step-by-Step Methodology:

Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 6-

bromopyridin-3-ol (1.0 eq) in anhydrous DMF (concentration ~0.5 M).

Why DMF? A polar aprotic solvent is essential to solvate the cation (K⁺), leaving the

phenoxide anion "naked" and more nucleophilic.

Base Addition: Add Potassium Carbonate (K₂CO₃) (2.0 eq) in a single portion. Stir at room

temperature for 15 minutes.

Visual Cue: The suspension may change color (often yellow/orange) as the phenoxide

anion forms.

Alkylation: Add (Bromomethyl)cyclopropane (1.2 eq) dropwise via syringe.

Heating: Heat the reaction mixture to 60°C for 4-6 hours.

Control: Monitor via TLC (Hexane/EtOAc 4:1). The starting phenol is more polar than the

ether product.

Workup:

Cool to room temperature.
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Dilute with water (5x reaction volume) and extract with Ethyl Acetate (3x).

Crucial Step: Wash combined organics with LiCl (5% aq) or brine to remove residual DMF.

Residual DMF can interfere with crystallization.

Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography

(Gradient: 0-20% EtOAc in Hexanes).

Figure 2: Synthesis Workflow for 2-Bromo-5-(cyclopropylmethoxy)pyridine
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B. Handling & Stability
Storage: Store under an inert atmosphere (Nitrogen/Argon) at 2-8°C.

Light Sensitivity: Pyridines with ether linkages can be susceptible to photo-oxidation over

long periods; store in amber vials.

Reactivity: Compatible with standard Suzuki coupling conditions (Pd(dppf)Cl₂, K₂CO₃,

Dioxane/Water). Avoid strong Lewis acids which may cleave the cyclopropyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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